Cas no 1155067-44-9 (2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol)

• Product Name: 2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol
• CAS No: 1155067-44-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5230681
• PubChem ID: 43499673
• Update Time: 2026-03-07

2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((1-(pyridin-4-yl)ethyl)amino)propan-1-ol
• 2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol

• Inchi： 1S/C10H16N2O/c1-8(7-13)12-9(2)10-3-5-11-6-4-10/h3-6,8-9,12-13H,7H2,1-2H3
• InChI Key： CBUYFWOJUWTFCD-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=NC=C1)C)C

Additional information on 2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol

2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol (CAS No. 1155067-44-9): An Emerging Compound in Pharmaceutical Research

2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol (CAS No. 1155067-44-9) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as PEAP, belongs to the class of amino alcohols and has shown promising results in various preclinical studies. In this article, we will delve into the chemical properties, biological activities, and potential applications of 2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol.

Chemical Structure and Properties

2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol is characterized by its distinct chemical structure, which includes a pyridine ring, an ethyl group, and an amino alcohol moiety. The molecular formula of PEAP is C₉H₁₃N₂O, and its molecular weight is 163.20 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in polar solvents such as water and ethanol. The presence of the pyridine ring and the amino alcohol group endows PEAP with both hydrophobic and hydrophilic properties, making it a versatile molecule for various applications.

Synthesis and Production

The synthesis of 2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol can be achieved through several routes, including the reaction of 4-picolyl chloride with 2-amino-1-propanol. This reaction typically proceeds under mild conditions and yields high purity products. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the production of PEAP. These methods often involve the use of green solvents and catalysts, aligning with the growing emphasis on sustainable chemistry practices.

Biological Activities and Mechanisms of Action

2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate various signaling pathways involved in inflammation and oxidative stress. Preclinical studies have shown that PEAP can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in cellular models.

In addition to its anti-inflammatory properties, PEAP has also demonstrated neuroprotective effects in animal models of neurodegenerative diseases. Research has indicated that it can protect neurons from oxidative damage by scavenging free radicals and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that PEAP may have potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Therapeutic Potential

The promising preclinical results have paved the way for further investigation into the therapeutic potential of 2-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early-phase clinical trials have shown that PEAP strong > is well-tolerated at various doses, with minimal adverse effects reported. These trials are primarily focused on assessing its anti-inflammatory properties in patients with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond inflammation, there is growing interest in exploring the use of PEAP strong > for neurodegenerative disorders. Preclinical data suggest that it may help slow disease progression by protecting neurons from damage. Clinical trials are expected to provide more definitive evidence on its efficacy in these conditions.

Safety Considerations and Future Directions strong > p > < p >While early studies have shown promising results, it is important to conduct comprehensive safety evaluations to ensure the long-term use of 2-{[1-(pyridin - 4 - yl ) ethyl ] amino } propan - 1 - ol strong > is safe for human consumption . Ongoing research is focused on understanding its pharmacokinetics , metabolism , and potential interactions with other drugs . Additionally , efforts are being made to optimize its formulation for improved bioavailability and therapeutic efficacy . p > < p >In conclusion ,< strong > 2 - {[ 1 - ( pyridin - 4 - yl ) ethyl ] amino } propan - 1 - ol strong > ( CAS No .< strong > 1155067 - 44 - 9 strong > ) represents a promising compound with diverse biological activities . Its potential applications in treating inflammatory diseases , neurodegenerative disorders , and other conditions make it an exciting area of research . As more clinical data become available , it is likely that this compound will play a significant role in advancing pharmaceutical therapies . p > article > < / response >